3-{2-[allyl(cyclopentyl)amino]-2-oxoethyl}-N,N,4-trimethyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide

• IUPAC Name: 3-[2-[cyclopentyl(prop-2-enyl)amino]-2-oxoethyl]-N,N,4-trimethyl-2,3-dihydro-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C22H31N3O3/c1-5-12-25(17-8-6-7-9-17)21(26)14-18-15-28-20-11-10-16(22(27)23(2)3)13-19(20)24(18)4/h5,10-11,13,17-18H,1,6-9,12,14-15H2,2-4H3
• InChI Key: JIMLZCBPWHESCS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(COC2=C1C=C(C=C2)C(=O)N(C)C)CC(=O)N(CC=C)C3CCCC3
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

This would involve a detailed look at how the compound is synthesized, including the starting materials, the reactions involved, and the conditions under which these reactions occur.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, including the types and arrangement of its atoms, any functional groups present, and how these factors might influence its properties and behavior.

Chemical Reactions Analysis

This would involve a study of the chemical reactions the compound can undergo, the products of these reactions, and the conditions under which they occur.

Physical and Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting and boiling points, solubility, stability, and reactivity.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

This would include information about any risks or hazards associated with the compound, including toxicity, flammability, and environmental impact.

Future Directions

This would involve a discussion of potential future research directions, such as new applications for the compound, improvements to its synthesis, or further studies of its properties.